molecular formula C8H8N4O3 B1310403 (E)-2-(4-nitrobenzylidene)hydrazinecarboxamide CAS No. 5315-87-7

(E)-2-(4-nitrobenzylidene)hydrazinecarboxamide

Cat. No. B1310403
CAS RN: 5315-87-7
M. Wt: 208.17 g/mol
InChI Key: PMJVNUNOOIWGHN-BJMVGYQFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Hydrazide–hydrazone derivatives, such as (E)-2-(4-nitrobenzylidene)hydrazinecarboxamide, are synthesized by heating appropriate hydrazides of carboxylic or heterocarboxylic acids with different aldehydes or ketones in various organic solvents like ethanol, methanol, or butanol . The molecular structure of synthesized hydrazide–hydrazone derivatives can be easily confirmed by spectral methods .


Molecular Structure Analysis

The molecular formula of (E)-2-(4-nitrobenzylidene)hydrazinecarboxamide is C8H8N4O3 . Its average mass is 208.174 Da and its monoisotopic mass is 208.059647 Da .


Chemical Reactions Analysis

(E)-2-(4-nitrobenzylidene)hydrazinecarboxamide is a versatile material used in scientific research. Its unique properties enable its application in various fields, such as drug discovery, catalysis, and material synthesis.


Physical And Chemical Properties Analysis

The molecular formula of (E)-2-(4-nitrobenzylidene)hydrazinecarboxamide is C8H8N4O3 . Its average mass is 208.174 Da and its monoisotopic mass is 208.059647 Da .

Scientific Research Applications

Application in Organometallic Compounds

Field

Chemistry

Methods

The compound is synthesized and then binds easily to metals .

Results

The resulting organometallic compounds have a wide range of applications, including catalysis, antifungal, antiviral, antibacterial, and anticancer applications .

Application in Electrochemical Fuel Cells

Field

Energy Science

Methods

These compounds are used as an alternative to hydrogen due to issues of compression and storage .

Results

Recent advances have shown hydrazine-based compounds to be front-runners in the race for commercial, high-performance, portable fuel cells .

Application in the Synthesis of Azo Compounds

Field

Organic Chemistry

Methods

This protocol proceeds smoothly in ethanol by employing electrons as clean oxidants .

Results

The method has been used for the highly efficient synthesis of symmetric and unsymmetric azo compounds .

Safety And Hazards

For safety information, please refer to the Safety Data Sheet .

properties

IUPAC Name

[(E)-(4-nitrophenyl)methylideneamino]urea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N4O3/c9-8(13)11-10-5-6-1-3-7(4-2-6)12(14)15/h1-5H,(H3,9,11,13)/b10-5+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMJVNUNOOIWGHN-BJMVGYQFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=NNC(=O)N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C=N/NC(=O)N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

208.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-2-(4-nitrobenzylidene)hydrazinecarboxamide

CAS RN

5315-87-7
Record name NSC1600
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1600
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-NITROBENZALDEHYDE SEMICARBAZONE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.